N-Carbamoyl Carbamazepine

Specification

• CAS No.: 1219170-51-0
• Molecular Formula: C16H13N3O2
• Molecular Weight: 279.3
• IUPAC Name: N-carbamoylbenzo[b][1]benzazepine-11-carboxamide
• Standard InChI: InChI=1S/C16H13N3O2/c17-15(20)18-16(21)19-13-7-3-1-5-11(13)9-10-12-6-2-4-8-14(12)19/h1-10H,(H3,17,18,20,21)
• SMILES: C1=CC=C2C(=C1)C=CC3=CC=CC=C3N2C(=O)NC(=O)N

Introduction

Chemical Identity and Classification

Nomenclature and Identification

N-Carbamoyl Carbamazepine is formally identified by its CAS number 1219170-51-0 and is recognized in the European Pharmacopoeia (EP) as Carbamazepine Impurity C. The compound has several synonyms in scientific literature, including:

• Carbamazepine EP Imp C

• Carbamazepine Impurity 3

• 5H-Dibenzo[b,f]azepin-5-ylcarbonylurea

• N-carbamoylbenzo[b]benzazepine-11-carboxamide

The compound is classified as a pharmaceutical impurity, specifically related to the anticonvulsant drug carbamazepine, which is widely used in the treatment of epilepsy and other neurological conditions.

Molecular Structure and Formula

N-Carbamoyl Carbamazepine has the molecular formula C16H13N3O2 with a molecular weight of 279.29 g/mol. Structurally, it consists of a dibenzazepine core with a carbamoyl (urea-derived) functional group attached to the nitrogen. This structure is related to but distinct from carbamazepine itself, with the additional carbamoyl group being the key differentiating feature.

Physical and Chemical Properties

Physical Characteristics

N-Carbamoyl Carbamazepine presents as a solid at room temperature with a color ranging from off-white to pale yellow. The physical properties of this compound make it relevant for both analytical and synthetic chemistry in pharmaceutical research. Table 1 summarizes the key physical properties of N-Carbamoyl Carbamazepine.

Table 1: Physical Properties of N-Carbamoyl Carbamazepine

Property	Value	Method
Physical Form	Solid	Observed
Color	Off-White to Pale Yellow	Observed
Melting Point	169-171°C	Experimental
Density	1.336±0.06 g/cm³	Predicted
Molecular Weight	279.29 g/mol	Calculated

Chemical Properties

The chemical behavior of N-Carbamoyl Carbamazepine is characterized by properties typical of carbamoyl compounds and the dibenzazepine ring system. Its chemical properties include:

• pKa Value: 9.16±0.20 (Predicted)

• Solubility: Slightly soluble in DMSO and methanol

• Storage Requirements: Recommended storage at -20°C in freezer conditions

The compound's limited solubility in common organic solvents like DMSO and methanol affects its handling in laboratory settings and influences the analytical methods used for its detection and quantification.

Synthesis and Characterization

Synthetic Approaches

While the search results don't provide a direct synthesis method specifically for N-Carbamoyl Carbamazepine, related compounds have been synthesized through similar chemical pathways. For instance, the synthesis of 5-carbamoyl-10,11-dihydro-5H-dibenzo[b,f]azepin-10-yl propionate, a related compound, involves the reaction of eslicarbazepine with propionic anhydride in the presence of dimethyl aminopyridine and triethylamine.

Analytical Characterization

The identification and characterization of N-Carbamoyl Carbamazepine typically involve various analytical techniques, including:

• Liquid Chromatography-Mass Spectrometry (LC-MS): This technique can provide valuable information about the compound's molecular weight and fragmentation pattern.

• Spectroscopic Methods: Nuclear Magnetic Resonance (NMR) spectroscopy and Infrared (IR) spectroscopy are commonly used to elucidate the structure of such compounds.

• High-Performance Liquid Chromatography (HPLC): Used for purity determination and quantification in pharmaceutical samples.

Significance in Pharmaceutical Industry

Regulatory Importance

N-Carbamoyl Carbamazepine is classified as Carbamazepine EP Impurity C, indicating its recognition in the European Pharmacopoeia as a specific impurity that needs to be monitored and controlled in carbamazepine pharmaceutical formulations. This regulatory designation underscores its importance in pharmaceutical quality control.

The compound has been assigned an FDA UNII (Unique Ingredient Identifier) of 0SF4XM6M0M, further highlighting its recognition by regulatory authorities.

Relationship to Carbamazepine

Carbamazepine is a widely used anticonvulsant medication for the treatment of epilepsy, trigeminal neuralgia, and bipolar disorder. As noted in recent research, carbamazepine toxicity can pose significant clinical concerns, potentially leading to serious adverse effects requiring emergency department intervention.

N-Carbamoyl Carbamazepine, as an impurity, may form during the synthesis, storage, or degradation of carbamazepine. Understanding its properties and behavior is crucial for:

• Ensuring the quality and safety of carbamazepine formulations

• Developing analytical methods for its detection and quantification

• Establishing appropriate limits for its presence in pharmaceutical products

Comparative Analysis with Related Compounds

N-Carbamoyl Carbamazepine shares structural similarities with other compounds in the carbamazepine family, including N-Carbamoyl Oxcarbazepine, which has a molecular formula of C15H12N2O3 and a molecular weight of 295.29 g/mol. Table 2 presents a comparison between these related compounds.

Table 2: Comparison of N-Carbamoyl Carbamazepine and Related Compounds

Property	N-Carbamoyl Carbamazepine	N-Carbamoyl Oxcarbazepine
Molecular Formula	C16H13N3O2	C15H12N2O3
Molecular Weight	279.29 g/mol	295.29 g/mol
CAS Number	1219170-51-0	2642430-30-4
Classification	Carbamazepine EP Impurity C	Oxcarbazepine-related compound

Research Applications

N-Carbamoyl Carbamazepine serves as an important reference standard in pharmaceutical quality control processes. Its availability as a neat analytical standard (as indicated by product information from LGC Standards) enables:

• Development and validation of analytical methods for impurity profiling

• Establishment of system suitability in chromatographic analyses

• Quantitative determination of impurity levels in carbamazepine drug substances and products